Cas no 1784024-18-5 (1-(2-{pyrazolo1,5-apyridin-3-yl}ethyl)piperazine)

1-(2-{Pyrazolo[1,5-a]pyridin-3-yl}ethyl)piperazine is a heterocyclic compound featuring a pyrazolo[1,5-a]pyridine core linked to a piperazine moiety via an ethyl spacer. This structure imparts versatility in medicinal chemistry and drug discovery, particularly as a scaffold for designing bioactive molecules. The pyrazolo[1,5-a]pyridine group contributes to enhanced binding affinity and selectivity in receptor interactions, while the piperazine moiety offers flexibility for further functionalization. The compound’s balanced lipophilicity and polarity improve solubility and pharmacokinetic properties, making it a valuable intermediate for developing CNS-targeting agents, kinase inhibitors, or GPCR modulators. Its synthetic accessibility and structural tunability further support its utility in lead optimization and exploratory research.
1-(2-{pyrazolo1,5-apyridin-3-yl}ethyl)piperazine structure
1784024-18-5 structure
Product Name:1-(2-{pyrazolo1,5-apyridin-3-yl}ethyl)piperazine
CAS No:1784024-18-5
MF:C13H18N4
MW:230.308822154999
CID:6011668
PubChem ID:83840509
Update Time:2025-06-07

1-(2-{pyrazolo1,5-apyridin-3-yl}ethyl)piperazine Chemical and Physical Properties

Names and Identifiers

    • 1-(2-{pyrazolo1,5-apyridin-3-yl}ethyl)piperazine
    • 1-(2-{pyrazolo[1,5-a]pyridin-3-yl}ethyl)piperazine
    • EN300-1749571
    • 1784024-18-5
    • Inchi: 1S/C13H18N4/c1-2-7-17-13(3-1)12(11-15-17)4-8-16-9-5-14-6-10-16/h1-3,7,11,14H,4-6,8-10H2
    • InChI Key: LZMCPMDEXHSXRJ-UHFFFAOYSA-N
    • SMILES: N1(CCC2C=NN3C=CC=CC3=2)CCNCC1

Computed Properties

  • Exact Mass: 230.153146591g/mol
  • Monoisotopic Mass: 230.153146591g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 32.6Ų

1-(2-{pyrazolo1,5-apyridin-3-yl}ethyl)piperazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1749571-1.0g
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$0.0 2023-06-03
Enamine
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Enamine
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Enamine
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Enamine
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Enamine
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